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Compound of Interest

Compound Name: 2-Methyl-5-vinylpyrazine

Cat. No.: B089282 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Methyl-5-vinylpyrazine is a volatile organic compound and a significant flavor component in

a variety of roasted and thermally processed foods, contributing to nutty, roasted, and cocoa-

like aromas.[1][2] Its presence and concentration are critical in determining the sensory profile

of food products. In other contexts, such as the study of insect pheromones, this compound

can also be of significant interest.[2][3] Accurate and sensitive quantification of 2-Methyl-5-
vinylpyrazine is therefore essential for quality control in the food industry and for research in

chemical ecology. Solid Phase Microextraction (SPME) is a solvent-free, sensitive, and efficient

sample preparation technique that is well-suited for the extraction of volatile and semi-volatile

compounds from various matrices.[4][5][6] This application note provides a detailed protocol for

the analysis of 2-Methyl-5-vinylpyrazine using headspace SPME coupled with Gas

Chromatography-Mass Spectrometry (GC-MS).

Data Presentation

The following table summarizes the quantitative data for the analysis of pyrazines using SPME-

GC-MS. While specific data for 2-Methyl-5-vinylpyrazine is limited in the reviewed literature,

the provided ranges for other pyrazines offer a valuable reference for method validation and

performance expectations.
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Parameter Value Sample Matrix Source

Limit of Detection

(LOD)
2 - 60 ng/g Rapeseed Oil [7][8]

Limit of Quantitation

(LOQ)
6 - 180 ng/g Rapeseed Oil [7][8]

Linearity Range 1 - 50 ng/g Microbial Samples [9]

Intra-day RSD < 16% Rapeseed Oil [7][8]

Inter-day RSD < 16% Rapeseed Oil [7][8]

Mean Recovery 91.6 - 109.2% Rapeseed Oil [7][8]

Experimental Protocols

This section details the methodologies for the analysis of 2-Methyl-5-vinylpyrazine using

SPME-GC-MS.

1. Materials and Reagents

SPME Fiber Assembly: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane

(DVB/CAR/PDMS) is recommended for broad-range flavor compounds.[1] A 65 µm

Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) fiber is also a suitable alternative.[2][3]

[10]

Vials: 10 mL or 20 mL amber glass vials with PTFE/silicone septa.

Heating and Agitation: Autosampler with incubation and agitation capabilities, or a heating

block with a magnetic stirrer.

GC-MS System: A Gas Chromatograph coupled with a Mass Spectrometer.

Standards: Analytical standard of 2-Methyl-5-vinylpyrazine.

Internal Standard (IS): A suitable deuterated pyrazine or other volatile compound not present

in the sample, such as [2H6]-2-methyl-pyrazine.[7][8]
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Sodium Chloride (NaCl): For "salting-out" to improve analyte partitioning into the headspace.

Sample Matrix: The specific food, beverage, or other sample to be analyzed.

2. SPME-GC-MS Analysis Workflow

Sample Preparation SPME Extraction GC-MS Analysis

1. Sample Weighing
(e.g., 1-5 g) 2. Transfer to Vial 3. Add NaCl

(optional, e.g., 1 g) 4. Add Internal Standard 5. Seal Vial 6. Pre-incubation
(e.g., 80°C for 20 min)

7. Fiber Exposure
(e.g., 50°C for 50 min)

8. Thermal Desorption
(e.g., 230-250°C for 80s) 9. GC Separation 10. MS Detection 11. Data Analysis

Fiber Coating
(e.g., DVB/CAR/PDMS)

Sensitivity

Extraction Temperature

Accuracy

Extraction Time

Reproducibility

AgitationIonic Strength
(Salting Out)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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